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Compound Name: ganglioside GD3

CAS No.: 62010-37-1

Cat. No.: B15580708

Get Quote

Abstract
Ganglioside GD3, a sialic acid-containing glycosphingolipid, has emerged as a critical

signaling molecule at the intersection of programmed cell death (apoptosis) and cellular

recycling (autophagy). While historically recognized for its pro-apoptotic functions, recent

evidence has illuminated its role in the complex autophagic process. GD3's expression,

typically low in normal tissues, is often upregulated during development and in pathologies

such as cancer and neurodegenerative disorders.[1][2] Upon cellular stress, GD3 can

accumulate and translocate from the plasma membrane to intracellular organelles, most

notably the mitochondria, to initiate downstream signaling cascades.[3][4][5] This guide

provides a comprehensive technical overview of the dual role of GD3 in apoptosis and

autophagy, presenting quantitative data, detailed experimental protocols, and visual signaling

pathways to support advanced research and therapeutic development.

Quantitative Data Summary
The following tables collate representative quantitative data from studies investigating the

effects of GD3 on key markers of apoptosis and autophagy.
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Table 1: GD3-Mediated Effects on Apoptotic Markers

Cell Line/System
Experimental
Condition

Key Metric Quantitative Result

Human Aortic Smooth

Muscle Cells

High Conc. GD3 (50-

200 µM)
DNA Fragmentation Significant increase

Human Aortic Smooth

Muscle Cells

Low Conc. GD3 (2.5-

10 µM)
MAP Kinase Activity ~2.5-fold stimulation

Activated T-cells
GD3 Treatment + N-

acetylcysteine (NAC)

Reduction in

Apoptosis
~50% reduction

Breast Cancer

(SKBR3)
GD3 Treatment Caspase-3 Activation

Dose-dependent

increase

Table 2: GD3-Mediated Effects on Autophagic Markers

Cell Line
Experimental
Condition

Key Metric Quantitative Result

Human/Murine

Fibroblasts

Knockdown of GD3

Synthase
Autophagy Induction Significantly hindered

Human/Murine

Fibroblasts

Fumonisin B1 +

Exogenous GD3

Reactivation of

Autophagy
Process reactivated

Human/Murine

Fibroblasts
Autophagy Induction

GD3 and LC3-II

Association

Detected via

FRET/Co-IP

Human/Murine

Fibroblasts

Autophagy Induction

(18h)

GD3 and LAMP1

Association
Detected via Co-IP

Signaling Pathways and Mechanisms
GD3's influence on cell fate is determined by its subcellular localization and its interaction with

key regulatory proteins in the apoptotic and autophagic pathways.
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GD3 in Apoptotic Signaling
The pro-apoptotic function of GD3 is primarily mediated through its direct action on

mitochondria. Following apoptotic stimuli, such as activation of death receptors (e.g.,

Fas/CD95) or exposure to ceramides, GD3 accumulates and translocates to the mitochondrial

membrane.[4] This event is a critical step in the intrinsic apoptotic pathway, leading to the

release of pro-apoptotic factors into the cytosol.[3][6][7]
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GD3-Mediated Apoptosis Signaling

Initiation

GD3 Action

Mitochondrial Events

Execution

Apoptotic Stimuli
(e.g., FasL, TRAIL, Ceramide)

GD3 Synthase Activation

GD3 Accumulation

GD3 Translocation
to Mitochondria

ROS Generation

Mitochondrial Outer
Membrane Permeabilization

(MOMP)

Cytochrome c Release

Apoptosome Formation
(Apaf-1, Caspase-9)

Caspase-3 Activation

Apoptosis
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GD3 Involvement in Autophagy

Initiation

Core Machinery

Autophagosome Biogenesis

Maturation

Cellular Stress
(e.g., Starvation)

GD3 Synthase Activity

GD3 Ganglioside

Beclin 1-Vps34-Vps15
Core Complex

 Modulates

Autophagosome Formation

 Associates with

Autolysosome Formation
(Fusion with Lysosome)

 Associates with

PI(3)P Production

Phagophore Nucleation

LC3-I to LC3-II Conversion
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HPTLC Workflow for GD3 Quantification

1. Cell Pellet Collection

2. Lipid Extraction
(Chloroform:Methanol)

3. Folch Partitioning
(add 0.2% CaCl2)

4. Isolate Upper Aqueous Phase
(contains gangliosides)

5. Desalting/Purification
(e.g., C18 Sep-Pak column)

6. Sample Spotting
on HPTLC Plate

7. Chromatogram Development
(e.g., Chloroform:Methanol:CaCl2)

8. Ganglioside Staining
(e.g., Resorcinol-HCl)

9. Densitometric Scanning
and Quantification

Result: GD3 Concentration

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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